1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-3-[(4-chlorophenyl)sulfanyl]propan-1-one

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-3-(4-chlorophenyl)sulfanylpropan-1-one
• InChI: InChI=1S/C21H21ClN2OS2/c22-16-5-7-17(8-6-16)26-14-11-20(25)24-12-9-15(10-13-24)21-23-18-3-1-2-4-19(18)27-21/h1-8,15H,9-14H2
• InChI Key: QRNMNSVMRJJTKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3S2)C(=O)CCSC4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN2OS2
• Molecular Weight: 417.0 g/mol

Description

The compound contains several functional groups including a benzothiazole, a piperidine ring, and a sulfanyl group attached to a propanone backbone. Benzothiazoles are aromatic heterocyclic compounds with a wide range of applications in medicinal chemistry. Piperidine is a common structural motif in many pharmaceuticals and its presence often contributes to the biological activity of the molecule.

Molecular Structure Analysis

The benzothiazole and piperidine rings in the compound are likely to contribute to its three-dimensional structure. These rings can participate in various non-covalent interactions such as π-π stacking and hydrogen bonding, which can influence the compound’s binding to biological targets.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For instance, the propanone group could potentially undergo nucleophilic addition reactions at the carbonyl carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the benzothiazole and piperidine rings could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds containing benzothiazole and piperidine rings have been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, and CNS activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation. Detailed safety data would typically be determined through experimental studies.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its structure for enhanced activity and selectivity, and investigating its mechanism of action. Additionally, studies could be conducted to assess its safety profile.